![molecular formula C11H12ClNO4S B2721399 2-Chloro-5-(1,1-dioxo-1$l^{6},2-thiazinan-2-yl)benzoic acid CAS No. 927996-05-2](/img/structure/B2721399.png)
2-Chloro-5-(1,1-dioxo-1$l^{6},2-thiazinan-2-yl)benzoic acid
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Description
“2-Chloro-5-(1,1-dioxo-1$l^{6},2-thiazinan-2-yl)benzoic acid” is a chemical compound with the molecular weight of 289.74 . Its IUPAC name is 2-chloro-5-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H12ClNO4S/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-18(13,16)17/h3-4,7H,1-2,5-6H2,(H,14,15) . This indicates the presence of a six-membered ring and a five-membered ring in the structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 289.74 . It contains a total of 31 bonds, including 20 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 4 double bonds, and 6 aromatic bonds .Scientific Research Applications
Spectrochemical Study and Light Absorption
Research on cupric complexes of benzoic and substituted benzoic acids, including those with chloro substituents, has shown insights into their configurations in solid states and in dioxan, revealing binuclear cupric complexes and the impact of substituents on light absorption properties (Yamada, Nishikawa, & Miki, 1964).
Novel Fluorescence Probes
The synthesis and application of novel fluorescence probes for the detection of reactive oxygen species (ROS) demonstrate the compound's potential in biological and chemical research, enabling the differentiation of highly reactive species and the visualization of specific ROS in living cells (Setsukinai et al., 2003).
Water Purification
Investigations into the purification of water with near-U.V. illuminated suspensions of titanium dioxide and the oxidation of organic compounds, including benzoic acid derivatives, highlight the compound's role in environmental science and the potential for water treatment processes (Matthews, 1990).
Antimicrobial Activity
Studies on thioureides derived from substituted benzoic acids, including chloro substituents, have explored their antimicrobial activity against a range of bacteria and fungi, showcasing the compound's potential in developing new antimicrobial agents (Limban et al., 2008).
properties
IUPAC Name |
2-chloro-5-(1,1-dioxothiazinan-2-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO4S/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-18(13,16)17/h3-4,7H,1-2,5-6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMFXCOISKDAKIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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